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Compound of Interest

Compound Name: Isobutyl acetate

Cat. No.: B127547

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the discovery and historical context of
isobutyl acetate, a significant organic solvent and flavoring agent. It details the evolution of its
synthesis from early methods to the well-established Fischer-Speier esterification, presents its
physicochemical properties in a structured format, and includes detailed experimental
protocols.

Historical Context and Discovery

The story of isobutyl acetate is intrinsically linked to the development of organic chemistry in
the 19th century. While a single discoverer of isobutyl acetate is not widely credited, its
synthesis became possible through the foundational work on a class of compounds that would
come to be known as esters.

Early Developments in Ester Synthesis (Early to Mid-19th Century)

The term "ester" was first introduced in the first half of the 19th century by the German chemist
Leopold Gmelin. This period saw a burgeoning interest in the chemical composition of natural
substances. Chemists began to understand that the fruity and floral aromas of many plants
were due to volatile organic compounds.

By the mid-19th century, the synthesis of artificial fruit flavors was a commercial reality. These
"essences" were showcased at the Great Exhibition in London's Crystal Palace in 1851,
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featuring pear, apple, grape, and pineapple flavors created from simple esters diluted in
alcohol.[1][2][3] These early syntheses were likely serendipitous discoveries or the result of
systematic, albeit rudimentary, investigation into the reaction of acids and alcohols. The primary
method involved heating a carboxylic acid with an alcohol in the presence of a strong acid,
such as sulfuric or hydrochloric acid, which acted as a catalyst.[4]

Formulations from this era, such as those compiled by Vincenz Kletzinsky, reveal that these
artificial fruit essences were often complex mixtures of various esters, aldehydes, and other
organic compounds.[1][5] For example, an artificial pineapple essence could be made from a
combination of ethyl butyrate and amyl acetate. These early preparations were more of an art
than a precise science, relying on the olfactory judgment of the chemist.

The Advent of Systematic Synthesis: Fischer-Speier Esterification (1895)

The landscape of ester synthesis was formalized and significantly advanced in 1895 when
German chemist Emil Fischer and his colleague Arthur Speier published their work on the acid-
catalyzed esterification of carboxylic acids with alcohols.[4][6] This method, now known as the
Fischer-Speier esterification, provided a general and reliable procedure for preparing esters
with good yields. The reaction involves refluxing a carboxylic acid and an alcohol in the
presence of a strong acid catalyst.[4][6]

The key to the success of the Fischer-Speier method is the understanding of chemical
equilibrium. The reaction is reversible, and to drive it towards the formation of the ester, an
excess of one of the reactants (usually the alcohol) is used, or the water formed as a byproduct
is removed.[4][7] This systematic approach marked a significant step forward from the more
empirical methods of the earlier 19th century and remains a cornerstone of organic synthesis
today.

While the specific first synthesis of isobutyl acetate is not documented with a precise date or
individual, it is certain to have been prepared by these early esterification methods, likely as a
component of artificial fruit essences before being characterized as a distinct chemical entity.
Its synthesis follows the classic Fischer-Speier methodology, reacting isobutanol with acetic
acid.[8]

Physicochemical Properties of Isobutyl Acetate
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The following table summarizes the key quantitative data for isobutyl acetate.

Property Value Source(s)
Molecular Formula CeH1202 [819]
Molar Mass 116.16 g/mol [8][9][10]
Appearance Colorless liquid [BI[11][12]
Odor Fruity, floral (banana-like) [B][11][12]
Density 0.875 g/cm3 (at 20°C) [8]
Melting Point -99 °C [819]
Boiling Point 118 °C [8][9]
Flash Point 18 °C (64 °F) [8][11]
Solubility in Water 0'6_3_0'7 9/100g at 20 °C 8]
(Slightly soluble)
Vapor Pressure 13 mmHg (at 20 °C) [8][10]

Experimental Protocols

The following protocols detail the synthesis of isobutyl acetate, reflecting both the historical

approach and modern laboratory procedures based on the Fischer-Speier esterification.

Early Synthetic Approach (Pre-1895 - General Method)

While a specific detailed protocol for isobutyl acetate from this period is not available, a

general procedure for synthesizing a simple acetate ester would have involved the following

steps. It is important to note that yields were often low and purification methods were not as

advanced as they are today.

Materials:

 |sobutanol (also known as isobutyl alcohol)

o Glacial acetic acid
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Concentrated sulfuric acid (catalyst)
Sodium bicarbonate solution (for neutralization)
Water

Distillation apparatus

Procedure:

A mixture of isobutanol and an excess of glacial acetic acid would be placed in a flask.
A small amount of concentrated sulfuric acid would be carefully added to the mixture.

The flask would be heated, likely over a water bath or with direct flame, to reflux the mixture
for a period of time. The concept of reflux was established, but temperature control would
have been less precise.

After cooling, the reaction mixture would be washed with water to remove the excess acid
and unreacted alcohol.

The crude ester would then be washed with a sodium bicarbonate solution to neutralize any
remaining acidic components.

The final step would involve distillation to purify the isobutyl acetate, separating it from any
remaining starting materials and byproducts.

Modern Laboratory Synthesis via Fischer-Speier Esterification

This protocol is a typical example of a modern laboratory preparation of isobutyl acetate,

providing higher yields and purity.[13][14]

Materials:

23.1 mL Isobutanol (0.25 mol)

34.5 mL Glacial acetic acid (0.6 mol)
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e 5.0 mL Concentrated sulfuric acid

o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate (drying agent)
e 250 mL round-bottom flask

» Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

o Combine 23.1 mL of isobutanol, 34.5 mL of glacial acetic acid, and 5.0 mL of concentrated
sulfuric acid in a 250 mL round-bottom flask.[13][14]

o Set up the apparatus for reflux and heat the mixture gently for 2.5 hours.[13][14]
¢ Allow the mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and wash it with water. The organic layer should
be washed until the aqueous layer is approximately twice the volume of the organic layer.[13]
[14]

o Separate the layers and wash the organic layer three times with a saturated sodium
bicarbonate solution to neutralize any remaining acid.[13][14]

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and purify the isobutyl acetate by distillation, collecting the fraction
that boils at approximately 118°C.[13]

Visualizations
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The following diagrams illustrate the key chemical reaction and a timeline of the historical
development of ester synthesis.

Reactants
Products
Isobutanol
( ((CH3)2CHCH20H) ]
(H20)
+ H2S0a4
( Acetic Acid ) (catalyst) Y
(CHsCOOH) ( Isobutyl Acetate )
(CeH1202)

Click to download full resolution via product page

Caption: The Fischer-Speier esterification of acetic acid and isobutanol.
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Caption: Historical timeline of the development of ester synthesis.
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Start: Combine Reactants

(Isobutanol, Acetic Acid, H2S0Oa4)

Reflux Reaction Mixture

Cool to Room Temperature

Wash with Water

Neutralize with NaHCOs Solution

Dry with Anhydrous Salt

Purify by Distillation

End: Pure Isobutyl Acetate
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Caption: Modern experimental workflow for isobutyl acetate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b127547?utm_src=pdf-custom-synthesis
http://nadiaberenstein.com/blog/2015/7/12/flavors-formulas-and-flavorists
https://www.popsci.com/history-flavors-us-pictorial/
https://www.quora.com/What-was-the-first-artificial-fruit-flavor
https://en.wikipedia.org/wiki/Fischer%E2%80%93Speier_esterification
https://chestofbooks.com/reference/Encyclopedia-Of-Practical-Receipts-And-Processes/Artificial-Fruit-Essences.html
https://www.sciencemotive.com/alcohols-phenols-and-ethers/fischer-esterification-mechanism/
https://www.sciencemotive.com/alcohols-phenols-and-ethers/fischer-esterification-mechanism/
https://people.chem.umass.edu/samal/269/ester.pdf
https://en.wikipedia.org/wiki/Isobutyl_acetate
https://archemco.com/2023/09/07/isobutyl-acetate-specifications-and-applications/
https://www.hedinger.de/fileadmin/content/03_Geschaeftsbereiche/Industrie/Isobutyl_Acetate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-Acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852805.htm
http://chemiepraktika.pbworks.com/f/Synthesis+of+isobutyl+acetate.pdf
https://www.scribd.com/doc/106340105/Synthesis-of-Isobutyl-Acetate
https://www.benchchem.com/product/b127547#isobutyl-acetate-discovery-and-historical-context
https://www.benchchem.com/product/b127547#isobutyl-acetate-discovery-and-historical-context
https://www.benchchem.com/product/b127547#isobutyl-acetate-discovery-and-historical-context
https://www.benchchem.com/product/b127547#isobutyl-acetate-discovery-and-historical-context
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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